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Compound of Interest

Compound Name: Fmoc-D-Trp-OH

Cat. No.: B557080 Get Quote

For researchers and professionals in the field of drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides detailed procedures for the safe disposal of Fmoc-D-Trp-OH
(Nα-(9-Fluorenylmethoxycarbonyl)-D-tryptophan), ensuring compliance with safety protocols

and regulatory requirements.

Key Properties for Safe Handling and Disposal
A summary of the relevant physical and chemical properties of Fmoc-D-Trp-OH is presented

below. Understanding these properties is crucial for making informed decisions on its proper

disposal.

Property Value

CAS Number 86123-11-7

Molecular Formula C₂₆H₂₂N₂O₄

Molecular Weight 426.46 g/mol

Appearance Solid

Storage Temperature 2-8°C

WGK (Water Hazard Class) WGK 3
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Personal Protective Equipment (PPE)
Prior to handling Fmoc-D-Trp-OH for disposal, it is imperative to be outfitted with the

appropriate personal protective equipment to minimize exposure risks.

Eye Protection: Chemical safety goggles or glasses that comply with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 should be worn.

Hand Protection: Wear suitable protective gloves, such as nitrile gloves, to prevent skin

contact.

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (N95

type) is recommended.

Step-by-Step Disposal Protocol
The proper disposal of Fmoc-D-Trp-OH is essential to protect personnel and the environment.

Under no circumstances should this chemical be disposed of down the drain or in regular

waste streams.

Segregation of Waste:

Keep Fmoc-D-Trp-OH waste separate from other chemical waste to avoid unintended

reactions.

Solid Waste: Collect any unreacted Fmoc-D-Trp-OH and contaminated disposable items

(e.g., weigh boats, gloves, paper towels) in a designated, clearly labeled, and sealed

container for solid chemical waste.

Liquid Waste: Solutions containing Fmoc-D-Trp-OH should be collected in a separate,

labeled, and sealed container for liquid chemical waste. Depending on the solvent used,

this may be classified as halogenated or non-halogenated solvent waste.

Containerization:

Use containers that are chemically resistant and can be securely sealed.
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Clearly label the waste container with "Hazardous Waste," the chemical name "Fmoc-D-
Trp-OH," and any other identifiers required by your institution's waste management

program.

Storage of Waste:

Store the sealed waste containers in a designated, well-ventilated, and secure area away

from incompatible materials.

Follow your institution's guidelines for the temporary storage of chemical waste.

Final Disposal:

All waste containers must be disposed of through your institution's certified chemical

waste disposal program.

Ensure that the disposal process adheres to all local, state, and federal regulations for

hazardous waste disposal.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
D-Trp-OH.
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Fmoc-D-Trp-OH Disposal Workflow

Start: Fmoc-D-Trp-OH for Disposal

Assess Waste Form

Solid Waste
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Solid

Liquid Waste
(e.g., solutions)

Liquid

Collect in a Labeled,
Sealed Container for

Solid Chemical Waste

Collect in a Labeled,
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End: Safe and Compliant Disposal
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Caption: Workflow for the proper disposal of Fmoc-D-Trp-OH.
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By adhering to these guidelines, laboratory personnel can ensure the safe and environmentally

responsible disposal of Fmoc-D-Trp-OH, fostering a culture of safety and regulatory

compliance. Always consult your institution's specific safety and waste disposal protocols.

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of Fmoc-
D-Trp-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557080#fmoc-d-trp-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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